Cas no 895650-91-6 (3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine)

• Product Name: 3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine
• CAS No: 895650-91-6
• MF: C₂₂H₁₇FN₂O₃S
• MW: 408.445387601852
• CID: 6447716
• Update Time: 2025-06-12

3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine

• Inchi： 1S/C22H17FN2O3S/c1-28-17-11-12-20-19(13-17)22(25-16-9-7-15(23)8-10-16)21(14-24-20)29(26,27)18-5-3-2-4-6-18/h2-14H,1H3,(H,24,25)
• InChI Key： FMPHJWYZUPYHJM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(NC2=CC=C(F)C=C2)=C(S(C2=CC=CC=C2)(=O)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine

Introduction to 3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine (CAS No. 895650-91-6)

3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine, with the CAS number 895650-91-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The unique structural features of this compound, particularly the presence of a benzenesulfonyl group, a fluorophenyl substituent, and a methoxyquinoline core, contribute to its potential therapeutic applications.

The molecular structure of 3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine consists of a quinoline ring system with a methoxy group at the 6-position and an amine group at the 4-position. The benzenesulfonyl moiety is attached to the 3-position of the quinoline ring, while the 4-fluorophenyl group is linked to the amine nitrogen. These structural elements play crucial roles in modulating the compound's biological activity and pharmacological properties.

Recent studies have highlighted the potential of 3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine as a promising lead compound for drug development. One notable area of research is its anticancer activity. In vitro studies have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

In addition to its anticancer properties, 3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine has shown potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes, such as TNF-α and COX-2.

The pharmacokinetic profile of 3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine has also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed after oral administration and has a moderate plasma half-life, which suggests that it could be administered as an oral medication for chronic conditions.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine. Early-phase clinical trials have demonstrated that the compound is generally well-tolerated by patients, with only mild side effects reported. These findings are encouraging and support further investigation into its use as a treatment for cancer and inflammatory diseases.

In conclusion, 3-(benzenesulfonyl)-N-(4-fluorophenyl)-6-methoxyquinolin-4-amine (CAS No. 895650-91-6) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research continues to explore its potential therapeutic applications in cancer and inflammatory diseases, with promising results from both preclinical studies and early-phase clinical trials.